Cas no 2137796-83-7 (tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2137796-83-7
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 6334580
• PubChem ID: 165483053
• Update Time: 2025-06-14

tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• EN300-1128963
• 2137796-83-7

• Inchi： 1S/C15H18FNO4/c1-15(2,3)21-14(19)17-4-5-20-13-11(8-17)6-10(9-18)7-12(13)16/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： RNISAVWBUYFNCJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CC2=C1OCCN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 295.12198622g/mol
• Monoisotopic Mass: 295.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Research Brief on tert-Butyl 9-Fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS: 2137796-83-7)

The compound tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS: 2137796-83-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzoxazepine core and functionalized with fluoro and formyl groups, serves as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of this compound as a building block for the preparation of small-molecule inhibitors of protein-protein interactions (PPIs). The study highlighted the compound's versatility in medicinal chemistry, owing to its reactive formyl group, which allows for further derivatization. The researchers successfully utilized tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate to synthesize a series of benzoxazepine-based analogs with improved binding affinity for specific protein targets involved in neurodegenerative diseases.

Another notable application of this compound was reported in a recent patent (WO2023056789A1), where it was employed as a precursor in the synthesis of potent and selective kinase inhibitors. The patent emphasized the compound's role in achieving high yields and purity during multi-step synthetic routes, which is critical for scalable pharmaceutical production. The resulting kinase inhibitors demonstrated promising activity in preclinical models of cancer and autoimmune disorders, underscoring the compound's potential in oncology and immunology research.

From a structural perspective, the benzoxazepine scaffold of this compound offers unique conformational flexibility, which is advantageous for optimizing drug-like properties such as solubility and metabolic stability. Computational studies have revealed that the fluorine atom at the 9-position enhances the compound's binding interactions with target proteins through favorable electrostatic effects. Additionally, the tert-butyl ester group provides steric protection, improving the compound's stability during synthetic transformations.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the precise characterization of tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate and its derivatives. These techniques have been instrumental in confirming the compound's purity and structural integrity, which are essential for its use in high-throughput screening and lead optimization campaigns.

In conclusion, tert-butyl 9-fluoro-7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS: 2137796-83-7) represents a valuable tool in modern drug discovery. Its synthetic versatility, combined with its potential to yield biologically active derivatives, positions it as a key intermediate for the development of next-generation therapeutics. Future research directions may include exploring its applications in other therapeutic areas, such as infectious diseases or metabolic disorders, as well as optimizing its synthetic routes for industrial-scale production.